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Performance Showdown: Pigment Yellow 155 in
PVC and HDPE Matrices
A comprehensive analysis of Pigment Yellow 155, a high-performance organic pigment,

reveals distinct performance characteristics when incorporated into two common polymer

matrices: Polyvinyl Chloride (PVC) and High-Density Polyethylene (HDPE). This guide provides

a comparative analysis of its thermal stability, lightfastness, and migration resistance,

supported by experimental data and standardized testing protocols, to aid researchers and

material scientists in formulation and application decisions.

Pigment Yellow 155 (C.I. Name: P.Y. 155) is a disazo-based organic pigment known for its

brilliant greenish-yellow shade, high tinting strength, and good overall fastness properties.[1][2]

Its application spans across various plastics, including polyolefins and PVC.[1][3] However, its

performance is significantly influenced by the polymer matrix in which it is dispersed. This guide

delves into a detailed comparison of its behavior in flexible PVC and HDPE, two polymers with

distinct chemical structures and processing parameters.[4][5]

Comparative Performance Analysis
The efficacy of a pigment in a polymer system is determined by several key performance

indicators. Below is a summary of Pigment Yellow 155's performance in flexible PVC and

HDPE based on available data.
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Performance
Property

Polymer Matrix Test Parameter Result

Thermal Stability Flexible PVC
Processing

Temperature
~180°C[1][2][6]

HDPE
Processing

Temperature
Up to 280°C[1][6][7]

Lightfastness Flexible PVC
Full Shade (0.1%

pigment)
8[8][9]

Reduction (0.1%

pigment, 0.5% TiO₂)
7-8[8][9]

HDPE
Full Shade (0.18%

pigment)
8[8][9]

1/3 SD (0.18%

pigment, 1.0% TiO₂)
7-8[8]

Migration Resistance Flexible PVC -
Not Recommended

due to migration[8][9]

HDPE - Excellent[9]

Tinting Strength Flexible PVC
Concentration for 1/3

SD (with 5% TiO₂)
0.609%[8]

HDPE
Concentration for 1/3

SD (with 1% TiO₂)
0.19%[8]

Note: Lightfastness is rated on the Blue Wool Scale from 1 to 8, where 8 indicates the highest

fastness.

Key Observations:
Thermal Stability: Pigment Yellow 155 exhibits significantly higher heat resistance in HDPE,

withstanding temperatures up to 280°C.[7] In flexible PVC, its thermal stability is limited to

around 180°C.[1][2][6] This difference is critical for processing, as HDPE generally requires

higher processing temperatures than flexible PVC.[4]
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Lightfastness: The pigment demonstrates excellent lightfastness in both polymer matrices,

with a rating of 8 in full shade.[8][9] This makes it suitable for applications where color

stability upon exposure to light is crucial.

Migration Resistance: A notable difference is observed in migration resistance. While it

shows excellent resistance to migration in HDPE, it is not recommended for use in flexible

PVC due to its tendency to migrate.[8][9] This is a critical consideration for applications

where the colored article may come into contact with other materials.

Tinting Strength: Pigment Yellow 155 shows a higher tinting strength in HDPE, requiring a

lower concentration to achieve the same color depth (1/3 Standard Depth) compared to

flexible PVC.[8]

Alternative Yellow Pigments
For applications where Pigment Yellow 155 may not be suitable, particularly in flexible PVC

due to migration issues, several alternative yellow pigments are available. These include:

Inorganic Pigments:

Iron Oxides (e.g., C.I. Pigment Yellow 42): Offer good opacity and durability at a lower

cost, but with duller shades.[10]

Zinc Ferrite (e.g., C.I. Pigment Yellow 119): Provides a brighter yellow shade than iron

oxides with better heat stability.[10]

Organic Pigments:

Azo/Metal Azo Pigments (e.g., C.I. Pigment Yellow 62, 183, 191): Offer good to excellent

heat stability and lightfastness.[10]

Benzimidazolone Pigments (e.g., C.I. Pigment Yellow 180, 181): Known for their high

performance, particularly in demanding applications.[10]

Quinophthalone Pigments (e.g., C.I. Pigment Yellow 138): A go-to pigment for green-

shade yellows with good heat stability and lightfastness.[10]
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The selection of an alternative pigment should be based on a thorough evaluation of its

performance properties in the specific polymer and application.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies.

The following are detailed protocols for key experiments:

Thermal Stability Assessment
Objective: To determine the maximum processing temperature a pigment can withstand in a

specific polymer without significant color change.

Methodology (based on ISO 12877-2):

Prepare a series of colored polymer samples (e.g., injection molded plaques) at various

temperatures.

The pigment is incorporated into the polymer at a specified concentration.

Each sample is processed at a different temperature, typically in increments of 10-20°C.

The color of each processed sample is then compared to a standard sample processed at a

low temperature.

The heat resistance is reported as the highest temperature at which the color difference

(ΔE*) remains within an acceptable range, often assessed using the ISO 105 A02 Grey

Scale for assessing color change.[9]

Lightfastness Testing
Objective: To evaluate the resistance of a colored material to fading upon exposure to a

standardized light source.

Methodology (based on ISO 4892-2 or ISO 105 B02):

Expose the colored polymer samples to a Xenon arc lamp, which simulates natural sunlight.

[9]
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Simultaneously, expose a set of Blue Wool standards (rated 1 to 8) to the same light source.

Periodically assess the fading of the test samples against the fading of the Blue Wool

standards.

The lightfastness rating is determined by the Blue Wool standard that shows a similar degree

of fading as the test sample.[9]

Migration Resistance Test
Objective: To determine the tendency of a pigment to migrate from a colored polymer to an

uncolored material in contact.

Methodology (based on DIN 53775):

Place the colored polymer test sheet in direct contact with a white, flexible PVC contact

sheet.[9]

Apply a specified pressure and temperature for a set period.

After the test period, assess the staining of the white PVC contact sheet.

The degree of migration is rated using the ISO 105 A03 Grey Scale for staining, where a

rating of 5 indicates no migration.[9]

Visualizing the Workflow
The following diagrams illustrate the experimental workflows for evaluating pigment

performance in polymer matrices.
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Caption: Workflow for Thermal Stability Testing of Pigments in Polymers.
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Prepare Blue Wool Standards

Periodic Visual Assessment Compare Fading Assign Lightfastness Rating

Flexible PVC HDPE

Pigment Yellow 155

Lower Thermal Stability (~180°C) Excellent Lightfastness (7-8) Poor Migration Resistance Higher Thermal Stability (up to 280°C) Excellent Lightfastness (8) Excellent Migration Resistance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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